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Introduction

Red Retrobeads™ are inert, fluorescently labeled latex microspheres used for retrograde
neuronal tracing.[1][2][3] When injected into a specific brain region, these beads are taken up
by axon terminals and transported back to the neuronal cell body, allowing for the precise
identification of afferent projections.[4] Red Retrobeads™ are non-toxic, persist in living cells
for over a year, and are compatible with immunohistochemistry and in situ hybridization
techniques.[1][2][3][5] This makes them an invaluable tool for mapping complex neural circuits.

This document provides detailed protocols for the stereotaxic injection of Red Retrobeads™
into the rodent brain, as well as subsequent histological processing and visualization.

Properties of Red Retrobeads™ IX

Red Retrobeads™ IX are a specialized formulation designed to facilitate the adsorption of
proteins and other bioactive molecules, making them suitable for studies investigating the
effects of specific agents on retrogradely labeled neurons.[1][3][5]
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Property

Specification

Composition

Polystyrene polymer with embedded red

fluorescent dye.[6]

Excitation Max

530 nm[5]

Emission Max

590 nm[5]

Size Approximately 5.5 um diameter.[6]
) Supplied as a concentrated suspension in
Formulation o
distilled water.[1][2][5]
Storage Store at 4°C. Do not freeze.[1][5]
Can be used undiluted or diluted (e.g., 1:4 in
o sterile saline or distilled water for rat visual
Dilution

cortex). For initial experiments, using the stock

solution is recommended.[1][2][5][7]

Experimental Protocols

Stereotaxic Injection Workflow
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Caption: Experimental workflow for Red Retrobeads™ injection.
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Principle of Retrograde Neuronal Tracing

————————————————————————————————————————————————————

Injection Site

1 ]
1 ]
1 |
i i
! ™ ki . R T | . !
| Red Flzn(?tergt?;?ds Uptake Axon Terminal 1 etrograde Transport ; Cell Body (Soma) Dendrite i
1 |

1 | I 1

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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